![molecular formula C11H15N3O B1629698 1-(6-Methylpyrazin-2-yl)piperidine-3-carbaldehyde CAS No. 941716-81-0](/img/structure/B1629698.png)
1-(6-Methylpyrazin-2-yl)piperidine-3-carbaldehyde
Overview
Description
1-(6-Methylpyrazin-2-yl)piperidine-3-carbaldehyde, also known as MPAC, is a chemical compound that has been the subject of extensive research due to its potential applications in the field of medicinal chemistry. MPAC belongs to the class of pyrazine derivatives, which have been found to exhibit a wide range of biological activities.
Scientific Research Applications
Synthesis and Heterocyclic Chemistry Applications
- The compound is used in Friedländer condensation reactions to synthesize pyrazolo[3,4-b]pyridines, which are crucial for creating compounds with potential biological activities (Jachak et al., 2005). This method's versatility is shown through the synthesis of pyrazolopyridine derivatives with antibacterial activity, demonstrating the compound's role in developing new pharmaceuticals (Panda, Karmakar, & Jena, 2011).
Antimicrobial Activity
- Research has highlighted the antibacterial properties of synthesized compounds through Friedländer condensation, indicating potential applications in treating bacterial infections (Panda, Karmakar, & Jena, 2011).
Chemical Characterization and Structural Analysis
- Studies on compounds synthesized from reactions involving "1-(6-Methylpyrazin-2-yl)piperidine-3-carbaldehyde" have been characterized using techniques such as mass spectroscopy, IR, NMR, and X-ray crystallography, providing detailed insights into their molecular and crystalline structures. This helps in understanding their potential utility and stability (Percino, Chapela, & Rodríguez-Barbarín, 2005).
Antioxidant Properties
- Some derivatives synthesized using this compound have been evaluated for their antioxidant properties, suggesting their potential in combating oxidative stress and related diseases (Gouda, 2012).
properties
IUPAC Name |
1-(6-methylpyrazin-2-yl)piperidine-3-carbaldehyde | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H15N3O/c1-9-5-12-6-11(13-9)14-4-2-3-10(7-14)8-15/h5-6,8,10H,2-4,7H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVGILFLKKKTQML-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CN=CC(=N1)N2CCCC(C2)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H15N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80640307 | |
Record name | 1-(6-Methylpyrazin-2-yl)piperidine-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80640307 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.26 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
941716-81-0 | |
Record name | 1-(6-Methylpyrazin-2-yl)piperidine-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80640307 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.